Formation of novel conjugated polycarbon–metal systems via metal migration on a M–CC–CC–M linkage
Chemical Communications Pub Date: 2000-06-27 DOI: 10.1039/B003722M
Abstract
Reactions of butadiynediyldimetal complexes, Fp*–CC–CC–M(η5-C5 R5)(CO)2 1 [M = Fe, Ru; R = Me, H; Fp* = FeCp*(CO)2], with group 8 metal carbonyls result in migration of a σ-bonded metal fragment along the C4 rod to form novel highly conjugated polycarbon–metal systems; the zwitterionic μ-but-2-yn-1-ylidene-4-ylidyne complex Ru3(CO)10(μ3-C–CC– μ-C)Fe2Cp*2(CO)3 2, and the dimerized product with a cumulenic μ-C8 ligand (Cp*Fe)4- Ru2(CO)13[μ6-C8–C( O)] 3, via 1,4-migration and the zwitterionic acetylide cluster-type product Fp*+[Cp(CO)2Ru-(η2-CC)– (μ3-CC)Fe3(CO)9]− 4, via 1,3-migration.
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